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Compound of Interest

Compound Name: Diethylene glycol monolaurate

CAS No.: 141-20-8

Cat. No.: B123898

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diethylene Glycol
Monolaurate (DGML) as a plasticizer in polymer films, with a focus on applications in

pharmaceutical and material sciences. Detailed protocols for film preparation and evaluation

are provided, along with expected outcomes based on analogous plasticizers.

Introduction

Diethylene Glycol Monolaurate (CAS No. 141-20-8) is a non-ionic surfactant and emulsifier

that also functions as an effective plasticizer.[1] Its chemical structure, featuring a hydrophilic

diethylene glycol head and a lipophilic laurate tail, allows it to be incorporated into polymer

matrices to increase flexibility, reduce brittleness, and modify thermal properties. Plasticizers

are essential additives in the formulation of polymer films, including those used for drug

delivery, packaging, and coatings, as they lower the glass transition temperature (Tg) of the

polymer.[2]
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A summary of the key physicochemical properties of Diethylene Glycol Monolaurate is

presented in Table 1.

Property Value Reference

CAS Number 141-20-8 [1][3][4]

Molecular Formula C16H32O4 [1][3][4]

Molecular Weight 288.42 g/mol [1][3][4]

Appearance
Colorless to off-white oil or

semi-solid
[1]

Melting Point 17-18 °C [1]

Boiling Point
~270 °C (with some

decomposition)
[1]

Density 0.963-0.968 g/cm³ at 20 °C [1]

Solubility
Slightly soluble in chloroform

and methanol
[1]

Hydrophilic-Lipophilic Balance

(HLB)
6.5 [1]

Mechanism of Action as a Plasticizer

Diethylene Glycol Monolaurate, when incorporated into a polymer matrix, positions itself

between the polymer chains. This increases the intermolecular spacing and reduces the

secondary forces (like hydrogen bonds and van der Waals forces) between the polymer chains.

The increased free volume allows for greater mobility of the polymer chains, resulting in a

decrease in the material's stiffness and an increase in its flexibility. This plasticizing effect is

macroscopically observed as a reduction in the glass transition temperature (Tg) and Young's

modulus, and an increase in the elongation at break.
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The following are detailed protocols for the preparation and evaluation of polymer films

plasticized with Diethylene Glycol Monolaurate. These protocols are based on standard

methods for evaluating plasticizers, such as polyethylene glycol (PEG) and glycerol, in

biodegradable polymers like Polylactic Acid (PLA) and Polyvinyl Alcohol (PVA).[5][6]

Protocol 1: Preparation of Plasticized Polymer Films by Solvent Casting

This protocol describes the preparation of polymer films with varying concentrations of

Diethylene Glycol Monolaurate using the solvent casting technique.

Materials:

Polymer (e.g., Polylactic Acid, Polyvinyl Alcohol)

Diethylene Glycol Monolaurate (Plasticizer)

Volatile Solvent (e.g., Dioxane for PLA, distilled water for PVA)[5]

Glass petri dishes or other flat casting surfaces

Magnetic stirrer and hot plate

Drying oven or vacuum oven

Procedure:

Polymer Solution Preparation:

Dissolve a known amount of the polymer in a suitable solvent to achieve a specific

concentration (e.g., 10% w/v for PLA in dioxane).[5]

Stir the mixture at a slightly elevated temperature (e.g., 60°C) until the polymer is

completely dissolved.

Addition of Plasticizer:

To separate polymer solutions, add varying weight percentages of Diethylene Glycol
Monolaurate (e.g., 5%, 10%, 15%, 20% w/w with respect to the polymer).
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Stir the mixtures thoroughly until the plasticizer is homogeneously dispersed.

Casting:

Pour a specific volume of the polymer-plasticizer solution into a clean, dry glass petri dish.

Ensure the solution spreads evenly to form a uniform layer.

Drying:

Place the cast films in a drying oven at a controlled temperature (e.g., 40-50°C) for 24-48

hours to allow for slow evaporation of the solvent.[5]

Alternatively, a vacuum oven can be used at a lower temperature to expedite drying and

minimize the formation of bubbles.

Film Retrieval:

Once completely dry, carefully peel the films from the casting surface.

Store the films in a desiccator to prevent moisture absorption before characterization.

Protocol 2: Characterization of Plasticized Films

This protocol outlines the standard methods for evaluating the effect of Diethylene Glycol
Monolaurate on the thermal and mechanical properties of the prepared polymer films.

A. Thermal Analysis (Differential Scanning Calorimetry - DSC)

Objective: To determine the glass transition temperature (Tg) and melting temperature (Tm) of

the plasticized films.

Procedure:

Seal a small, accurately weighed sample (5-10 mg) of the film in an aluminum DSC pan.

Place the pan in the DSC instrument.
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Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10°C/min) over a

specified temperature range (e.g., -50°C to 250°C).[7]

Record the heat flow as a function of temperature. The Tg is observed as a step change in

the baseline of the thermogram.

B. Mechanical Testing (Tensile Test)

Objective: To measure the tensile strength, Young's modulus, and elongation at break of the

plasticized films.

Procedure:

Cut the films into dumbbell-shaped specimens according to a standard method (e.g., ASTM

D882).[8]

Measure the thickness and width of the gauge section of each specimen.

Mount the specimen in the grips of a universal testing machine.

Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the specimen

breaks.

Record the load and displacement data to generate a stress-strain curve.

Calculate the tensile strength, Young's modulus, and elongation at break from the stress-

strain curve.

Data Presentation
While specific quantitative data for Diethylene Glycol Monolaurate as a plasticizer is not

extensively available in the reviewed literature, Table 2 provides an illustrative summary of the

expected effects on the properties of a polymer like PLA, based on data for analogous

plasticizers such as Polyethylene Glycol (PEG).[9][10]

Table 2: Illustrative Effects of Plasticizer on Polylactic Acid (PLA) Properties
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Plasticizer
Concentration (%
w/w)

Glass Transition
Temp. (Tg) (°C)

Tensile Strength
(MPa)

Elongation at
Break (%)

0 (Neat PLA) ~60 ~50 ~5

10 Decreased Decreased Increased

20 Further Decreased Further Decreased Further Increased

Note: The values presented are indicative and will vary depending on the specific polymer,

plasticizer concentration, and processing conditions. The addition of a plasticizer like PEG to

PLA has been shown to decrease the glass transition temperature and tensile strength, while

significantly increasing the elongation at break.[10]

Mandatory Visualizations
Diagram 1: Experimental Workflow for Film Preparation and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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